2-[(3-Chlorophenyl)methyl]-1,3-thiazole-4-carboxylic acid
Overview
Description
“2-[(3-Chlorophenyl)methyl]-1,3-thiazole-4-carboxylic acid” is a chemical compound with the CAS Number: 1094423-38-7 . It has a molecular weight of 254.72 .
Molecular Structure Analysis
The molecular structure of “this compound” consists of a thiazole ring, a carboxylic acid group, and a chlorophenyl group . The molecular weight of the compound is 254.72 .
Physical And Chemical Properties Analysis
The compound “this compound” has a molecular weight of 254.72 .
Scientific Research Applications
Antimicrobial Activity
Thiazole derivatives are known for their potent antimicrobial properties. The chlorophenyl group in 2-[(3-Chlorophenyl)methyl]-1,3-thiazole-4-carboxylic acid can potentially enhance these properties, making it a candidate for developing new antimicrobial agents that could be effective against resistant strains of bacteria and other pathogens .
Anti-inflammatory Activity
The anti-inflammatory potential of thiazole compounds is well-documented. This specific compound, with its chlorophenyl moiety, may interact with biological pathways to reduce inflammation, offering a pathway for the development of new anti-inflammatory drugs .
Antitumor and Cytotoxic Activity
Thiazoles have been studied for their antitumor and cytotoxic activities. The structural features of This compound could be explored to design novel anticancer drugs that target specific pathways or cancer cell types .
Neuroprotective Applications
The thiazole ring is a common feature in neuroprotective agents. Research into the applications of This compound could lead to the discovery of new treatments for neurodegenerative diseases or brain injuries .
Antiviral Drugs
Given the ongoing need for antiviral drugs, especially in the wake of global pandemics, thiazole derivatives like This compound could be valuable in the synthesis of compounds that inhibit viral replication or assembly .
Analgesic Agents
The analgesic activity of thiazole derivatives is another area of interest. This compound’s unique structure might contribute to the development of pain-relief medications with fewer side effects compared to current options .
Antihypertensive Agents
Thiazoles have shown potential in the management of hypertensionThis compound could be a precursor in synthesizing new antihypertensive drugs that work effectively to control high blood pressure .
Agricultural Chemicals
Beyond pharmaceuticals, thiazole compounds are also used in agriculture. They serve as precursors for fungicides, herbicides, and insecticides. The specific attributes of This compound might be harnessed to create more effective and environmentally friendly agricultural chemicals .
Mechanism of Action
Target of action
Thiazoles and chlorophenyl compounds are often used in medicinal chemistry due to their diverse biological activities . .
Mode of action
Thiazoles are known to interact with various enzymes and receptors in the body .
Biochemical pathways
Without specific information on the compound, it’s difficult to determine the exact biochemical pathways it affects. Thiazoles are known to be involved in a wide range of biological activities .
Result of action
Thiazoles and chlorophenyl compounds can have a wide range of effects depending on their specific structures and the targets they interact with .
properties
IUPAC Name |
2-[(3-chlorophenyl)methyl]-1,3-thiazole-4-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H8ClNO2S/c12-8-3-1-2-7(4-8)5-10-13-9(6-16-10)11(14)15/h1-4,6H,5H2,(H,14,15) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZBNUTHSDOUCIJZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)Cl)CC2=NC(=CS2)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H8ClNO2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
253.71 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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